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Compound of Interest

Compound Name: Z-Pro-leu-ala-nhoh

Cat. No.: B044236 Get Quote

Technical Support Center: Z-Pro-Leu-Ala-NHOH
This technical support center provides guidance on the solubility and preparation of stock

solutions for Z-Pro-Leu-Ala-NHOH, a synthetic peptide derivative. The information is intended

for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is the molecular weight of Z-Pro-Leu-Ala-NHOH?

The molecular weight of Z-Pro-Leu-Ala-NHOH is 448.52 g/mol .

Q2: How should I store the solid Z-Pro-Leu-Ala-NHOH powder?

It is recommended to store the lyophilized powder at temperatures below 0°C, such as -20°C,

for long-term stability.

Q3: In which solvents is Z-Pro-Leu-Ala-NHOH soluble?

Z-Pro-Leu-Ala-NHOH is expected to be soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO). While specific quantitative data is limited, peptides with similar structures readily

dissolve in DMSO. Its solubility in ethanol and water is likely to be lower.

Q4: How should I prepare a stock solution of Z-Pro-Leu-Ala-NHOH?
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A general protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. It is recommended to start with a small amount of the compound to test solubility

in your chosen solvent.

Q5: How should I store the Z-Pro-Leu-Ala-NHOH stock solution?

Stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. These aliquots should be stored at -20°C or -80°C.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound will not dissolve

- Insufficient solvent volume.-

Inappropriate solvent.-

Compound has precipitated

out of solution.

- Try increasing the solvent

volume.- Use Dimethyl

Sulfoxide (DMSO) as the

solvent.- Gently warm the

solution (e.g., in a 37°C water

bath) and vortex or sonicate to

aid dissolution.

Precipitation observed after

adding to aqueous buffer

The compound has limited

solubility in aqueous solutions.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) in your

experimental buffer is low and

compatible with your assay.-

Prepare a more dilute stock

solution before adding to the

aqueous buffer.

Inconsistent experimental

results

- Degradation of the stock

solution due to improper

storage.- Inaccurate

concentration of the stock

solution.

- Always use freshly prepared

stock solutions or properly

stored aliquots.- Avoid multiple

freeze-thaw cycles.- Ensure

the compound was fully

dissolved when preparing the

stock solution.
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Quantitative Data Summary
Physicochemical Properties of Z-Pro-Leu-Ala-NHOH

Property Value

Molecular Formula C22H32N4O6

Molecular Weight 448.52 g/mol

Recommended Storage (Solid) Below 0°C

Solubility of Z-Pro-Leu-Ala-NHOH

Solvent Solubility

Dimethyl Sulfoxide (DMSO)
Soluble (Specific concentration data not widely

available)

Ethanol Expected to be sparingly soluble

Water Expected to be poorly soluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Z-Pro-Leu-Ala-NHOH in

DMSO.

Materials:

Z-Pro-Leu-Ala-NHOH (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer
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Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 448.52 g/mol * (1000 mg / 1 g) = 4.4852

mg

Weigh the compound: Carefully weigh out approximately 4.49 mg of Z-Pro-Leu-Ala-NHOH
and place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Close the tube tightly and vortex the solution until the solid is

completely dissolved. If the compound does not dissolve readily, you can sonicate the tube

for a few minutes or gently warm it in a 37°C water bath.

Visual inspection: Ensure the solution is clear and free of any visible particulates before use.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Visualizations
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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